Cas no 15286-98-3 (4-(prop-2-enamido)benzoic Acid)

• Product Name: 4-(prop-2-enamido)benzoic Acid
• CAS No: 15286-98-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00584317
• CID: 148512
• PubChem ID: 84866
• Update Time: 2025-06-07

4-(prop-2-enamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]-
• 4-(prop-2-enoylamino)benzoic acid
• p-[(1-oxoallyl)amino]benzoic acid
• 4-(acryloylamino)benzoic acid
• p-((1-Oxoallyl)amino)benzoic acid
• NS00024978
• CS-0132302
• 4-(acrylamido)benzoic acid
• MFCD00584317
• p-acrylamidobenzoic acid
• SCHEMBL890715
• 15286-98-3
• 4-(prop-2-enamido)benzoic acid
• 4-acrylamidobenzoic acid
• DTXSID80165146
• 4-(Prop-2-enamido)benzoic acid, AldrichCPR
• BS-13956
• N-Acryloyl-p-aminobenzoic Acid
• 4-acrylamidobenzoicacid
• EINECS 239-330-7
• AKOS000185448
• EN300-42921
• Z316089852
• F94937
• MNIDYHCRWJBKLX-UHFFFAOYSA-N
• DB-112853
• 4-(prop-2-enamido)benzoic Acid

• MDL： MFCD00584317
• Inchi： 1S/C10H9NO3/c1-2-9(12)11-8-5-3-7(4-6-8)10(13)14/h2-6H,1H2,(H,11,12)(H,13,14)
• InChI Key： MNIDYHCRWJBKLX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.303
• Boiling Point: 436.9°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.624
• PSA: 66.4

Additional information on 4-(prop-2-enamido)benzoic Acid

Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]- and CAS No. 15286-98-3: A Comprehensive Overview

Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]-, identified by the chemical compound code CAS No. 15286-98-3, is a versatile and significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular formula of Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]- is C₉H₉O₃N, reflecting its composition of carbon, hydrogen, oxygen, and nitrogen atoms. The presence of an amine group and a conjugated system of double bonds makes this compound particularly interesting for researchers exploring its reactivity and biological activity. The structure also includes a benzoic acid moiety, which is well-known for its antimicrobial and anti-inflammatory properties.

In recent years, the study of Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]- has been intensified due to its potential role in the development of new pharmaceuticals. Researchers have been investigating its derivatives as intermediates in the synthesis of more complex molecules with enhanced pharmacological properties. The compound's ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.

The latest advancements in the field have highlighted the importance of CAS No. 15286-98-3 in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit significant biological activity, including anti-cancer, anti-inflammatory, and antimicrobial effects. These findings have prompted further research into optimizing the structure to improve efficacy and reduce potential side effects.

The synthesis of Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]- involves multiple steps, each requiring precise control to ensure high yield and purity. Common synthetic routes include condensation reactions between benzoyl chloride and appropriate amine derivatives, followed by functional group transformations to introduce the necessary double bonds and other substituents. The use of advanced catalytic systems has also been explored to enhance reaction efficiency and selectivity.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Preliminary results suggest that it interacts with various biological targets, leading to modulatory effects on cellular processes. These interactions are being further investigated to identify potential therapeutic applications. For instance, studies have shown that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

The role of CAS No. 15286-98-3 as a key intermediate in drug development has also been recognized in industrial settings. Pharmaceutical companies are increasingly interested in leveraging this compound for the synthesis of novel drugs with improved pharmacokinetic profiles. The ability to modify its structure allows for the creation of a wide range of derivatives with tailored properties, making it a valuable asset in medicinal chemistry.

In conclusion, Benzoic acid,4-[(1-oxo-2-propenyl)amino]- represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover its potential applications, reinforcing its importance as a key compound in drug discovery and development.